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Introduction

NVP-AAMO077, also known as PEAQX, is a potent and selective competitive antagonist of the
N-methyl-D-aspartate (NMDA) receptor, with a notable preference for subtypes containing the
GIuN2A subunit.[1][2] This selectivity makes it an invaluable tool in neuroscience research for
dissecting the specific physiological and pathological roles of GIuN2A-containing NMDA
receptors, which are crucial for synaptic plasticity, learning, and memory.[3][4] Proper
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides a detailed protocol for the preparation, storage, and handling
of NVP-AAMO77 stock solutions for research applications.

Physicochemical and Pharmacological Properties

NVP-AAMO77 is a synthetic molecule belonging to the quinoxalinedione class of compounds.
[1] As a competitive antagonist, it binds to the glutamate binding site on the GIuN2A subunit of
the NMDA receptor, preventing the endogenous agonist glutamate from binding and activating
the receptor.[1][5] This inhibition of NMDA receptor function subsequently affects various
intracellular signaling cascades, including the mTOR and CREB pathways.[1][5]
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Quantitative Data Summary

The following table summarizes key quantitative data for NVP-AAMO77, including its molecular
properties and solubility.

Property Value Reference(s)

({[(15)-1-(4-
bromophenyl)ethyl]Jamino}-

IUPAC Name (2,3-dioxo-1,4- [1]
dihydroquinoxalin-5-

yl)methyl)phosphonic acid
Synonyms PEAQX, NVP-AAMO77 [1]
CAS Number 459836-30-7 [1]
Molecular Formula C17H17BrNsOsP [1]
Molecular Weight 454.217 g/mol [1]
Solubility Soluble in water and DMSO (11161171
Storage (Solid) -20°C for = 4 years [6]

) -20°C for up to 1 month; -80°C
Storage (Stock Solution) [8][9]
for up to 6 months

ICso (hGIUN1/GIUN2A) 270 nM [8][10]

ICso (hGIUN1/GIUN2B) 29.6 M [8][10]

Experimental Protocol: Preparation of NVP-AAMO077
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NVP-AAMO77. It is crucial
to use high-purity solvents and sterile techniques to avoid contamination.

Materials:

e NVP-AAMO77 powder
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o Dimethyl sulfoxide (DMSO), cell culture grade
» Sterile, nuclease-free water
 Sterile microcentrifuge tubes or cryovials
e \ortex mixer
e Sonicator (optional)
o Calibrated micropipettes and sterile tips
Procedure:
o Calculate the required amount of NVP-AAMO077:

o To prepare a 10 mM stock solution, use the following formula:

» Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

» For 1 mL of a 10 mM stock solution: Mass (mg) =10 mM x 1 mL x 454.217 g/mol = 4.54
mg

e Weigh the NVP-AAMO77:

o Carefully weigh the calculated amount of NVP-AAMO077 powder using an analytical
balance.

e Dissolve the NVP-AAMO77:

o Add the appropriate volume of DMSO to the weighed NVP-AAMO077 powder in a sterile
tube.

o Vortex the solution thoroughly to aid dissolution.

o If the compound does not dissolve completely, gentle warming (e.g., in a 37°C water bath
for a few minutes) or brief sonication can be applied.[8] Visually inspect the solution to
ensure there are no visible particulates.
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 Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
cryovials to minimize freeze-thaw cycles.[8]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[8]

Note on Aqueous Solutions: NVP-AAMO77 is also soluble in water.[6][7] For experiments
where DMSO may interfere, sterile water can be used as the solvent. The same general
procedure can be followed, although sonication may be more likely required to achieve
complete dissolution. For the tetrasodium hydrate form, solubility in PBS is reported to be high
(100 mg/mL).[8]

Mandatory Visualizations
NVP-AAMO077 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. PEAQX - Wikipedia [en.wikipedia.org]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. caymanchem.com [caymanchem.com]

. PEAQX (NVP-AAM 077), 10mg | Labscoop [labscoop.com]

. medchemexpress.com [medchemexpress.com]

°
(o] (0] ~ (o)) ol iy w N -

. PEAQX |[NVP-AAM 077 | NMDA receptor GIuN2A Antagonist | Hello Bio [hellobio.com]
¢ 10. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Preparing Stock Solutions of NVP-AAMO77: An
Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814437/docs#preparing-stock-solutions-of-nvp-
aamQ77-an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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